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Compound of Interest

Compound Name: 3-(Propionyloxy)benzoic acid

Cat. No.: B1611900

Comprehensive Safety and Handling Guide: 3-
(Propionyloxy)benzoic Acid

This document provides essential safety protocols and operational guidance for the handling
and disposal of 3-(Propionyloxy)benzoic acid (CAS No. 51988-36-4). As a compound
frequently utilized in research and development, a robust understanding of its hazard profile is
paramount to ensuring personnel safety and procedural integrity. This guide moves beyond a
simple checklist, offering a causal framework for each recommendation, thereby empowering
researchers to make informed safety decisions. The protocols described herein are designed to
be self-validating systems, integrating safety into the workflow itself.

Hazard Identification and Risk Assessment

A thorough risk assessment is the foundation of safe laboratory practice. The primary hazards
associated with 3-(Propionyloxy)benzoic acid, as identified by the Globally Harmonized
System (GHS), are irritation and acute toxicity if swallowed.[1][2] Understanding these risks is
critical for selecting the appropriate controls.

Table 1. Chemical and Physical Properties
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Property Value Source(s)
CAS Number 51988-36-4 [31[4]
Molecular Formula C10H1004 [31[4]
Molecular Weight 194.18 g/mol [31[4]
Appearance White to off-white solid [1]

| Storage | Sealed in a dry, room temperature environment |[1][5] |

Table 2: GHS Hazard Profile

GHS Pictogram Signal Word Hazard Statements  Associated Risks

ls.alt text

| Warning | H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye
irritationH335: May cause respiratory irritation | Ingestion can lead to acute health effects.
Direct contact can cause inflammation and irritation of the skin and severe damage to the eyes.
Inhalation of dust can irritate the respiratory tract. |

Personal Protective Equipment (PPE) Protocol

The selection of PPE is directly dictated by the hazard profile. For 3-(Propionyloxy)benzoic
acid, the focus is on preventing contact with the solid or its solutions and avoiding the
inhalation of dust.[5][6]

Table 3: Recommended Personal Protective Equipment
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Rationale and Best

Body Area Recommended Equipment .
Practices
Causality: Protects against
accidental splashes of
Chemical safety goggles solutions or contact with
meeting EN166 (EU) or airborne solid particles,
ANSI Z87.1 (US) standards. which can cause serious
Eyes/Face

A face shield is required
when there is a significant

eye irritation (H319).[7][8]
Goggles provide a seal

risk of splashing. around the eyes that
standard safety glasses do

hot.

Causality: A fully buttoned lab
coat prevents contamination of
personal clothing. Nitrile gloves
provide an effective barrier
against skin contact, which can

) ) cause irritation (H315).[10][11]
) Chemical-resistant lab coat. )
Skin/Hands . Trustworthiness: Gloves must
Nitrile rubber gloves.[9] )

be inspected for tears or
pinholes before each use.
They should be removed and
replaced immediately upon
known or suspected

contamination.

| Respiratory | Not typically required if work is performed within a certified chemical fume hood.
If a fume hood is unavailable or dust is generated, a NIOSH-approved N95 (or better)
particulate respirator is mandatory. | Causality: Protects against the inhalation of airborne dust,
which may cause respiratory irritation (H335).[6][7] Engineering controls like a fume hood are
the primary line of defense.[11][12] |

Safe Handling and Operational Workflow
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Adherence to a systematic workflow minimizes exposure and ensures procedural
reproducibility. The following steps provide a framework for safely handling 3-
(Propionyloxy)benzoic acid in a laboratory setting.

Step-by-Step Handling Protocol

o Preparation and Engineering Controls:

o Designate a specific area for handling the compound, preferably within a chemical fume
hood.[7]

o Ensure the chemical fume hood is functioning correctly (check airflow monitor) before
beginning any work.

o Gather all necessary equipment (spatulas, weigh boats, glassware, waste containers) and
place them within the hood to minimize movement in and out of the designated area.

e Donning PPE:

o Don PPE in the following order: lab coat, chemical safety goggles, and then gloves. This
sequence ensures that gloves, the most likely item to be contaminated, are put on last.

e Compound Handling (Aliquoting/Weighing):

o When handling the solid, use a spatula to transfer the material. Avoid any actions that
could generate dust, such as pouring from a height or scraping vigorously.[7]

o Perform all manipulations on a disposable work surface (e.g., chemical-absorbent pad) to
contain any minor spills.

o If creating a solution, add the solid slowly to the solvent to prevent splashing.
o Post-Handling Procedures:

o Decontamination: Clean any contaminated surfaces and equipment thoroughly. Wipe
down the work area within the fume hood.[11]
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o Doffing PPE: To prevent cross-contamination, remove PPE in the correct order before
leaving the work area: remove gloves first, followed by the lab coat (turning it inside out as
you remove it), and finally, the eye protection.

o Hygiene: Wash hands thoroughly with soap and water after handling the compound, even

if gloves were worn.[8]

Workflow Visualization
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Caption: Safe Handling Workflow for 3-(Propionyloxy)benzoic acid.
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Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.
o Spill Response:

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if dust
is airborne.

o Control: Prevent the spread of the spill. For solid spills, avoid sweeping with a dry broom
as this can generate dust.[13]

o Clean-up: Gently cover the spill with an absorbent material. Carefully scoop the material
into a designated hazardous waste container.[12] Do not allow the solid to become
airborne.

o Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.
» First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[8][12]

o Skin Contact: Remove contaminated clothing. Wash the affected area immediately with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[8][13]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical attention.[8][13]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8][12]

Disposal Plan

Proper disposal is a critical final step in the chemical lifecycle, mandated by environmental
regulations.
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o Waste Segregation:

o Solid Waste: All disposable materials contaminated with 3-(Propionyloxy)benzoic acid
(e.g., gloves, weigh boats, paper towels, absorbent pads) must be placed in a dedicated,
clearly labeled hazardous waste container.[7]

o Unused Chemical: Unused or waste 3-(Propionyloxy)benzoic acid should be collected in
a separate, sealed, and clearly labeled container.

» Containerization and Labeling:
o Use only approved, chemically compatible containers for hazardous waste.

o Label containers clearly with "Hazardous Waste" and the full chemical name: "3-
(Propionyloxy)benzoic acid".

e Final Disposal:

o All waste must be disposed of in accordance with federal, state, and local environmental
regulations.[11]

o Never empty chemical waste into drains or dispose of it with regular trash.[11]

o Consult your institution's Environmental Health & Safety (EHS) department for specific
collection schedules and procedures. A common method for organic solids is dissolution in
a combustible solvent followed by incineration in a licensed facility.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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